Cas no 2156177-83-0 (3-{(benzyloxy)carbonylamino}-3-(1,5-dimethyl-1H-imidazol-2-yl)propanoic acid)
3-{(benzyloxy)carbonylamino}-3-(1,5-dimethyl-1H-imidazol-2-yl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-{(benzyloxy)carbonylamino}-3-(1,5-dimethyl-1H-imidazol-2-yl)propanoic acid
- EN300-1285433
- 2156177-83-0
- 3-{[(benzyloxy)carbonyl]amino}-3-(1,5-dimethyl-1H-imidazol-2-yl)propanoic acid
-
- Inchi: 1S/C16H19N3O4/c1-11-9-17-15(19(11)2)13(8-14(20)21)18-16(22)23-10-12-6-4-3-5-7-12/h3-7,9,13H,8,10H2,1-2H3,(H,18,22)(H,20,21)
- InChI Key: HXKNYBGPBOLSHX-UHFFFAOYSA-N
- SMILES: O(CC1C=CC=CC=1)C(NC(CC(=O)O)C1=NC=C(C)N1C)=O
Computed Properties
- Exact Mass: 317.13755610g/mol
- Monoisotopic Mass: 317.13755610g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 7
- Complexity: 412
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 93.4Ų
3-{(benzyloxy)carbonylamino}-3-(1,5-dimethyl-1H-imidazol-2-yl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1285433-1.0g |
3-{[(benzyloxy)carbonyl]amino}-3-(1,5-dimethyl-1H-imidazol-2-yl)propanoic acid |
2156177-83-0 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-1285433-50mg |
3-{[(benzyloxy)carbonyl]amino}-3-(1,5-dimethyl-1H-imidazol-2-yl)propanoic acid |
2156177-83-0 | 50mg |
$707.0 | 2023-10-01 | ||
| Enamine | EN300-1285433-100mg |
3-{[(benzyloxy)carbonyl]amino}-3-(1,5-dimethyl-1H-imidazol-2-yl)propanoic acid |
2156177-83-0 | 100mg |
$741.0 | 2023-10-01 | ||
| Enamine | EN300-1285433-250mg |
3-{[(benzyloxy)carbonyl]amino}-3-(1,5-dimethyl-1H-imidazol-2-yl)propanoic acid |
2156177-83-0 | 250mg |
$774.0 | 2023-10-01 | ||
| Enamine | EN300-1285433-500mg |
3-{[(benzyloxy)carbonyl]amino}-3-(1,5-dimethyl-1H-imidazol-2-yl)propanoic acid |
2156177-83-0 | 500mg |
$809.0 | 2023-10-01 | ||
| Enamine | EN300-1285433-1000mg |
3-{[(benzyloxy)carbonyl]amino}-3-(1,5-dimethyl-1H-imidazol-2-yl)propanoic acid |
2156177-83-0 | 1000mg |
$842.0 | 2023-10-01 | ||
| Enamine | EN300-1285433-2500mg |
3-{[(benzyloxy)carbonyl]amino}-3-(1,5-dimethyl-1H-imidazol-2-yl)propanoic acid |
2156177-83-0 | 2500mg |
$1650.0 | 2023-10-01 | ||
| Enamine | EN300-1285433-5000mg |
3-{[(benzyloxy)carbonyl]amino}-3-(1,5-dimethyl-1H-imidazol-2-yl)propanoic acid |
2156177-83-0 | 5000mg |
$2443.0 | 2023-10-01 | ||
| Enamine | EN300-1285433-10000mg |
3-{[(benzyloxy)carbonyl]amino}-3-(1,5-dimethyl-1H-imidazol-2-yl)propanoic acid |
2156177-83-0 | 10000mg |
$3622.0 | 2023-10-01 |
3-{(benzyloxy)carbonylamino}-3-(1,5-dimethyl-1H-imidazol-2-yl)propanoic acid Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
Additional information on 3-{(benzyloxy)carbonylamino}-3-(1,5-dimethyl-1H-imidazol-2-yl)propanoic acid
Introduction to 3-{(benzyloxy)carbonylamino}-3-(1,5-dimethyl-1H-imidazol-2-yl)propanoic acid (CAS No. 2156177-83-0)
3-{(benzyloxy)carbonylamino}-3-(1,5-dimethyl-1H-imidazol-2-yl)propanoic acid, identified by the CAS number 2156177-83-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its unique structural features, which include a benzyloxy carbonyl group and a 1,5-dimethyl-1H-imidazole moiety. These structural components contribute to its potential applications in drug development, particularly in the synthesis of novel bioactive molecules.
The benzyloxy carbonyl group is a well-known protecting group in peptide chemistry, where it is frequently employed to shield the amino groups of amino acids during synthetic processes. This functionality ensures that the primary amine remains unreacted until the protecting group is selectively removed. The presence of this group in 3-{(benzyloxy)carbonylamino}-3-(1,5-dimethyl-1H-imidazol-2-yl)propanoic acid suggests that it may serve as a valuable intermediate in the synthesis of more complex peptides or peptidomimetics. The use of such protecting groups is essential in modern drug design, as it allows for precise control over reaction pathways and minimizes unwanted side reactions.
The 1,5-dimethyl-1H-imidazole moiety is another key structural feature of this compound. Imidazole derivatives are widely recognized for their biological activity and have been extensively studied for their roles in various physiological processes. In particular, 1,5-dimethylimidazole has been explored as a scaffold for developing molecules with potential therapeutic effects. For instance, derivatives of this imidazole core have been investigated for their antimicrobial and anti-inflammatory properties. The incorporation of this moiety into 3-{(benzyloxy)carbonylamino}-3-(1,5-dimethyl-1H-imidazol-2-yl)propanoic acid may enhance its biological activity, making it a promising candidate for further pharmacological exploration.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds with greater accuracy. These tools have been instrumental in identifying novel drug candidates by analyzing the interactions between small molecules and biological targets. In the case of 3-{(benzyloxy)carbonylamino}-3-(1,5-dimethyl-1H-imidazol-2-yl)propanoic acid, computational studies have suggested that its structure may allow it to bind effectively to specific protein targets. This prediction is based on the known binding preferences of imidazole derivatives and the spatial arrangement of functional groups within the molecule.
The synthesis of 3-{(benzyloxy)carbonylamino}-3-(1,5-dimethyl-1H-imidazol-2-yl)propanoic acid represents a significant achievement in synthetic organic chemistry. The process involves multiple steps, each requiring careful optimization to ensure high yield and purity. Key steps in the synthesis include the formation of the benzyloxy carbonyl group followed by the introduction of the 1,5-dimethylimidazole moiety. Advanced synthetic techniques, such as transition metal-catalyzed reactions and asymmetric synthesis, have been employed to achieve these transformations with high efficiency.
The potential applications of 3-{(benzyloxy)carbonylamino}-3-(1,5-dimethyl-1H-imidazol-2-yl)propanoic acid extend beyond its role as an intermediate in peptide synthesis. Given its structural features, this compound may also be explored as a building block for designing novel small-molecule drugs. For example, it could be used to develop inhibitors targeting enzymes involved in cancer progression or inflammatory diseases. The versatility of its chemical structure makes it a valuable asset in medicinal chemistry research.
Current research efforts are focused on expanding the chemical space explored by molecules like 3-{(benzyloxy)carbonylamino}-3-(1,5-dimethyl-1H-imidazol-2-yl)propanoic acid through innovative synthetic strategies. By modifying its core structure or introducing additional functional groups, researchers aim to discover new bioactive compounds with enhanced therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are accelerating these discoveries by combining expertise in organic chemistry, biochemistry, and pharmacology.
The development of novel pharmaceuticals is often hindered by challenges such as poor solubility, low bioavailability, or rapid metabolism. However, 3-{(benzyloxy)carbonylamino}-3-(1,5-dimethyl-1H-imidazol-2-yl)propanoic acid offers a promising solution through its well-designed molecular framework. The presence of both protecting and bioactive moieties makes it an ideal candidate for further optimization to improve its pharmacokinetic properties. Future studies may focus on enhancing its solubility or stability while maintaining its biological activity.
In conclusion, 3-{(benzyloxy)carbonylamino}-3-(1,5-dimethyl-1H-imidazol-2-y l)propanoic acid (CAS No. 2156177-83-0) represents a significant advancement in pharmaceutical chemistry with broad implications for drug discovery and development. Its unique structural features make it a versatile intermediate and a potential lead compound for novel therapeutic agents. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in addressing unmet medical needs.
2156177-83-0 (3-{(benzyloxy)carbonylamino}-3-(1,5-dimethyl-1H-imidazol-2-yl)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)